3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one

• Molecular Formula: C9H6F3NO
• Molecular Weight: 201.14 g/mol
• IUPAC Name: 3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyridin-7-one
• InChI: InChI=1S/C9H6F3NO/c10-9(11,12)8-3-5-1-2-7(14)6(5)4-13-8/h3-4H,1-2H2
• InChI Key: HPMXJOASGUXWSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CN=C(C=C21)C(F)(F)F

Description

3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one is a sophisticated cyclopenta-fused pyridinone derivative designed for advanced research and development. This compound belongs to the class of trifluoromethylpyridine (TFMP) derivatives, which are critically important in the development of modern agrochemicals and pharmaceuticals . The incorporation of the trifluoromethyl group is a well-established strategy in medicinal and agrochemistry, as it significantly influences a molecule's biological activity, metabolic stability, and cell membrane permeability due to its strong electron-withdrawing nature and high lipophilicity . The unique combination of the trifluoromethyl group with the cyclopenta[b]pyridine scaffold, a structure known to generate compounds with useful properties, makes this chemical a valuable building block for discovering new bioactive molecules . Research Applications and Value: In pharmaceutical research, this scaffold is of significant interest for the design of new therapeutic agents. Alicyclo[b]fused pyridinones are recognized for their potential to exhibit a range of physiological activities, including antitumor, antimicrobial, and analgesic effects . The presence of the trifluoromethyl group on the pyridine ring is a key feature found in several FDA-approved drugs and candidates undergoing clinical trials, as it can enhance potency by improving binding affinity to target proteins . In agrochemical research, TFMP derivatives are a cornerstone of modern crop protection, constituting the active ingredients in numerous commercially successful herbicides, insecticides, and fungicides . The physicochemical properties imparted by the TFMP moiety contribute to superior pesticidal activity, lower application rates, and improved environmental profiles. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are encouraged to consult the relevant safety data sheet (SDS) prior to use.

Biological Activity

3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in drug discovery. The trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications. This article reviews the biological activity of this compound, including its mechanisms of action, relevant case studies, and comparative analyses with structurally similar compounds.

Chemical Structure and Properties

The compound features a cyclopentane ring fused with a pyridine structure, characterized by the presence of a trifluoromethyl group at the 3-position. Its molecular formula is $C_9H_6F_3N$, with a molecular weight of approximately 201.14 g/mol. The structural uniqueness provided by the trifluoromethyl group is significant for its biological interactions.

Research indicates that compounds with similar structures often interact with proteins involved in critical biological pathways. The trifluoromethyl group is known to enhance the potency and selectivity of compounds in pharmacological applications. For instance, studies on related compounds have demonstrated their ability to inhibit enzymes associated with cancer progression and other diseases .

Biological Activity Overview

The biological activities of 3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one can be categorized into several key areas:

• Antiviral Activity : Similar cyclopenta[c]pyridine derivatives have shown efficacy against plant viruses, suggesting potential applications in antiviral drug development .
• Insecticidal and Fungicidal Properties : Some derivatives exhibit significant larvicidal efficacy against pests such as Plutella xylostella and broad-spectrum fungicidal activities against pathogens like Botrytis cinerea and Phytophthora infestans .
• Enzyme Inhibition : The compound may inhibit specific enzyme pathways critical for disease progression, similar to other trifluoromethyl-containing compounds that have shown improved activity against various targets .

Comparative Analysis

A comparative analysis highlights the unique attributes of 3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one against structurally similar compounds:

Compound Name	Structure Features	Unique Attributes
5H-Cyclopenta[c]pyridin-7(6H)-one	Lacks trifluoromethyl group	Less lipophilic; potentially lower biological activity
3-Cyano-6,7-dihydro-4-trifluoromethyl-1,5H-cyclopenta[b]pyrid-2-one	Contains cyano group	Different reactivity profile; used in different applications
2-(Trifluoromethyl)pyridine	Simple pyridine derivative	More basic; less complex structure
4-Trifluoromethylphenylpyridine	Trifluoromethyl on phenyl ring	Different pharmacological profile

The presence of the trifluoromethyl group significantly enhances the compound's potency and selectivity compared to its analogs, making it a promising candidate for further research and development.

Case Studies and Research Findings

Recent studies have focused on evaluating the biological activity of cyclopenta[c]pyridine derivatives. For example:

• Antiviral Efficacy : A study found that certain derivatives exhibited superior activity against Tobacco Mosaic Virus (TMV), outperforming commercial antiviral agents like ribavirin at specific concentrations .
• Toxicity Assessments : Toxicological evaluations indicated low toxicity levels in model organisms such as zebrafish, suggesting a favorable safety profile for agricultural applications .
• Molecular Docking Studies : Computational analyses revealed enhanced binding affinities for TMV receptor proteins, indicating potential mechanisms through which these compounds exert their antiviral effects .

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

The trifluoromethyl group distinguishes the target compound from halogenated (Cl, Br) and oxygenated (methoxyethyl) analogs. Key comparisons include:

Table 1: Substituent and Structural Comparison

Compound Name	Substituent	Ring Position	Molecular Formula	Molecular Weight	Key Properties
3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one	-CF₃	[c]	C₉H₆F₃NO	201.1	Strong EWG; high electronegativity
3-Chloro-5H-cyclopenta[b]pyridin-7(6H)-one	-Cl	[b]	C₈H₆ClNO	167.59	Moderate EWG; smaller steric footprint
3-Bromo-5H-cyclopenta[b]pyridin-7(6H)-one	-Br	[b]	C₈H₆BrNO	212.05	Larger halogen; polarizable
6-(2-Methoxyethyl)-5H-cyclopenta[c]pyridin-7(6H)-one	-OCH₂CH₂OCH₃	[c]	C₁₁H₁₃NO₂	205.23	Enhanced solubility; ether linkage

Key Observations :

• Steric Effects : Bulky substituents like -OCH₂CH₂OCH₃ () increase steric hindrance, which may reduce reaction rates in sterically sensitive processes.
• Positional Isomerism : The [c] vs. [b] ring position affects aromaticity and ring strain, with [c] derivatives likely exhibiting distinct electronic profiles .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Solubility	Melting Point (°C)	Boiling Point (°C)	LogP
3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one	Low (organic solvents)	N/A	N/A	~1.8 (estimated)
3-Chloro-5H-cyclopenta[b]pyridin-7(6H)-one	Moderate (DCM, acetone)	160–165 ()	N/A	1.2
6-(2-Methoxyethyl)-5H-cyclopenta[c]pyridin-7(6H)-one	High (polar solvents)	N/A	N/A	~0.5

Notes:

• The -CF₃ group increases hydrophobicity (higher LogP) compared to -Cl or -OCH₂CH₂OCH₃ .
• Methoxyethyl derivatives show improved aqueous solubility due to hydrogen-bonding capacity .

Q & A

Q. Table 1: Comparative Yields for Cyclopenta Pyridinone Derivatives

Substituent	Method	Yield (%)	Key Conditions	Reference
Br (2-position)	Bromination + cyclization	65–78	Mn(OTf)₂, TBHP, 80°C
Cl (3-position)	Direct chlorination	70–85	POCl₃, reflux
CF₃ (3-position)	Hypothetical pathway	~50*	Cu-mediated coupling, DMF
*Estimated based on analogous reactions.

Advanced Question: How does the trifluoromethyl group at the 3-position influence electronic and steric effects in nucleophilic attacks on the carbonyl group, compared to bromo or chloro analogs?

Answer:
The CF₃ group exerts dual effects:

• Electronic : Strong electron-withdrawing nature increases electrophilicity of the carbonyl carbon, accelerating nucleophilic addition (e.g., amines, alcohols). This contrasts with bromo derivatives, where inductive effects are weaker .
• Steric Hindrance : The bulkier CF₃ group may reduce accessibility to the carbonyl, potentially offsetting electronic activation. Computational studies (e.g., DFT) are recommended to quantify these effects .
• Case Study : In bromo analogs, Mn(OTf)₂-catalyzed oxidation achieves >70% yield, but CF₃ may require milder oxidants (e.g., TEMPO) to prevent side reactions .

Basic Question: What analytical techniques are critical for characterizing the structure and purity of 3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one?

Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Identifies proton environments (e.g., cyclopentane vs. pyridine protons) and confirms bicyclic structure .
  • ¹⁹F NMR : Specific to CF₃, verifying substitution and purity .
• IR Spectroscopy : Confirms carbonyl stretch (~1700 cm⁻¹) and absence of hydroxyl impurities .
• X-ray Crystallography : Resolves stereoelectronic effects of CF₃ on ring puckering (see SHELX refinement protocols ).

Advanced Question: How can researchers address contradictions in reported catalytic efficiencies for functionalizing the cyclopenta[c]pyridinone scaffold?

Answer:
Discrepancies often arise from:

• Catalyst-Substrate Interactions : Transition metals (e.g., Pd vs. Cu) exhibit varying affinities for CF₃ groups. Screen catalysts systematically .
• Solvent Effects : Polar aprotic solvents (e.g., DMSO) may stabilize intermediates differently than non-polar solvents .
• Mitigation Strategy : Use kinetic profiling (e.g., in situ IR) to identify rate-limiting steps and optimize turnover frequencies .

Basic Question: What are the documented biological or pharmacological activities of cyclopenta[c]pyridinone derivatives, and how might the CF₃ group modulate these effects?

Answer:

• Biological Relevance : Bromo/chloro analogs show activity as kinase inhibitors (e.g., FGFR) or antimicrobial agents via enzyme binding .
• CF₃ Impact : Enhanced metabolic stability and lipophilicity (logP ~2.5 vs. ~1.9 for Br) may improve bioavailability .
• Testing Framework : Use in vitro assays (e.g., enzyme inhibition) with controlled substitutions to isolate CF₃ contributions .

Advanced Question: What computational tools are recommended to model the reactivity of 3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one in silico?

Answer:

• DFT Calculations : Gaussian or ORCA for transition-state modeling of nucleophilic attacks (e.g., Fukui indices for electrophilicity) .
• Molecular Dynamics : AMBER or GROMACS to simulate CF₃-induced conformational changes in solution .
• Docking Studies : AutoDock Vina for predicting binding affinities to biological targets (e.g., kinases) .

Basic Question: How should researchers handle storage and stability concerns for 3-(Trifluoromethyl)-5H-cyclopenta[c]pyridin-7(6H)-one?

Answer:

• Storage : Inert atmosphere (Ar/N₂), –20°C for long-term stability. Avoid moisture due to hydrolytic sensitivity of the carbonyl .
• Stability Monitoring : Periodic HPLC analysis (C18 column, acetonitrile/water gradient) to detect degradation .